![molecular formula C6H4ClN3 B1266833 6-Chloroimidazo[1,2-b]pyridazine CAS No. 6775-78-6](/img/structure/B1266833.png)
6-Chloroimidazo[1,2-b]pyridazine
Overview
Description
6-Chloroimidazo[1,2-b]pyridazine is a chemical compound with the molecular formula C6H4ClN3 . It is a useful research chemical and has a molecular weight of 153.57 .
Synthesis Analysis
The synthesis of 6-Chloroimidazo[1,2-b]pyridazine involves the use of Grignard reagents for nucleophilic additions . The compound can be synthesized using TMP2Zn·2MgCl2·2LiCl, which allows for regioselective zincations .Molecular Structure Analysis
The molecular structure of 6-Chloroimidazo[1,2-b]pyridazine consists of a fused imidazole and pyridazine ring with a chlorine atom attached . The compound has a density of 1.5±0.1 g/cm3, a molar refractivity of 39.8±0.5 cm3, and a molar volume of 101.4±7.0 cm3 .Physical And Chemical Properties Analysis
6-Chloroimidazo[1,2-b]pyridazine is a solid at room temperature . It has a melting point of 114.0 to 118.0 °C . The compound has a polar surface area of 30 Å2 and a polarizability of 15.8±0.5 10-24 cm3 .Scientific Research Applications
Pharmaceutical Research
6-Chloroimidazo[1,2-b]pyridazine serves as a versatile scaffold in pharmaceutical research due to its structural similarity to several biologically active compounds. It has been utilized in the synthesis of various derivatives through regioselective metalations and functionalizations, which are then screened for therapeutic activity . The ability to produce polysubstituted derivatives up to penta-substitution allows for the exploration of a wide range of pharmacological properties .
Agrochemical Research
In agrochemistry, 6-Chloroimidazo[1,2-b]pyridazine is a key intermediate for developing novel agrochemicals. Its reactivity with Grignard reagents and organometallic compounds facilitates the creation of compounds with potential use as pesticides or herbicides . The compound’s structural framework is conducive to modifications that can lead to the development of new agrochemical agents with improved efficacy and safety profiles.
Material Science
The compound’s utility in material science is linked to its potential as a building block for organic electronic materials. Its electronic properties can be fine-tuned by functionalizing the core structure, which may lead to applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) . The ability to introduce various substituents makes it a candidate for creating novel materials with desirable electronic characteristics.
Chemical Synthesis
6-Chloroimidazo[1,2-b]pyridazine is a valuable reagent in chemical synthesis, particularly in the construction of complex heterocyclic compounds. It can undergo various chemical reactions, including nucleophilic substitutions and cycloadditions, to yield a diverse array of heterocyclic structures . These structures are often sought after for their potential applications in medicinal chemistry and as intermediates in organic synthesis.
Biochemistry
In biochemistry, 6-Chloroimidazo[1,2-b]pyridazine derivatives are explored for their binding affinities to biological targets. Modifications to the core structure can lead to compounds with specific interactions with enzymes, receptors, or other macromolecules . This makes it a valuable tool for probing biochemical pathways and for the design of enzyme inhibitors or receptor modulators.
Environmental Science
The environmental applications of 6-Chloroimidazo[1,2-b]pyridazine are related to its potential role in environmental monitoring and remediation. Its derivatives could be used as molecular markers or sensors for detecting environmental pollutants . Additionally, its reactivity might be harnessed to create compounds that can neutralize or degrade hazardous substances in the environment.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that the compound is a modification of the pyridazine ring, which is a hydrophobic drug target .
Mode of Action
6-Chloroimidazo[1,2-b]pyridazine interacts with its targets through a process of regioselective metalations at positions 3 or 8 . This interaction is facilitated by bases such as TMP 2Zn·MgCl2·2LiCl, in the presence or absence of BF3·OEt 2 . The subsequent functionalizations are achieved with TMPMgCl·LiCl, producing various polysubstituted derivatives .
Biochemical Pathways
The compound is known to be used in proteomics research , suggesting that it may interact with proteins and potentially influence related biochemical pathways.
Pharmacokinetics
The synthesis of new n-heterocyclic cores, including 6-chloroimidazo[1,2-b]pyridazine, is being actively investigated due to their potential new physicochemical and medicinal properties and favorable pharmacokinetics .
Result of Action
It is known that the compound has been shown to inhibit cancer cell growth in vitro and in vivo .
Action Environment
It is recommended that handling of the compound is performed in a well-ventilated place to prevent dispersion of dust .
properties
IUPAC Name |
6-chloroimidazo[1,2-b]pyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-5-1-2-6-8-3-4-10(6)9-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPZDNIJHHXRTIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20218024 | |
Record name | Imidazo(1,2-b)pyridazine, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20218024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloroimidazo[1,2-b]pyridazine | |
CAS RN |
6775-78-6 | |
Record name | Imidazo(1,2-b)pyridazine, 6-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006775786 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Imidazo(1,2-b)pyridazine, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20218024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Chloroimidazo[1,2-b]pyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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